Cas no 651310-41-7 (4-bromoisoquinolin-5-ol)

4-Bromoisoquinolin-5-ol is a brominated isoquinoline derivative with a hydroxyl group at the 5-position, making it a versatile intermediate in organic synthesis and pharmaceutical research. Its distinct structure enables selective functionalization, facilitating the development of complex heterocyclic compounds. The bromine substituent enhances reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, while the hydroxyl group offers opportunities for further derivatization. This compound is particularly valuable in medicinal chemistry for the design of biologically active molecules, including kinase inhibitors and antimicrobial agents. Its high purity and stability under standard conditions ensure reliable performance in synthetic applications.

4-bromoisoquinolin-5-ol structure

Product Name:4-bromoisoquinolin-5-ol

CAS No:651310-41-7

MF:C₉H₆BrNO

MW:224.054041385651

CID:406233

PubChem ID:21979872

Update Time:2025-06-08

4-bromoisoquinolin-5-ol Chemical and Physical Properties

Names and Identifiers

- 5-Isoquinolinol, 4-bromo-
- 4-bromoisoquinolin-5-ol
- SCHEMBL5664926
- AKOS024154489
- DTXSID70621089
- AS-49651
- MFCD28339269
- K10067
- CS-0132098
- BBB31041
- 651310-41-7
- Inchi： 1S/C9H6BrNO/c10-7-5-11-4-6-2-1-3-8(12)9(6)7/h1-5,12H
- InChI Key： ICYBHMHMRXOUCL-UHFFFAOYSA-N
- SMILES： BrC1=CN=CC2C=CC=C(C=21)O

Computed Properties

Exact Mass: 222.96328
Monoisotopic Mass: 222.96328g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 165
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 33.1Å²

Experimental Properties

PSA: 33.12

4-bromoisoquinolin-5-ol Pricemore >>

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NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBKR2419-100MG	4-bromoisoquinolin-5-ol	651310-41-7	95%	100MG	￥ 1,247.00	2023-03-14
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NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBKR2419-500MG	4-bromoisoquinolin-5-ol	651310-41-7	95%	500MG	￥ 3,326.00	2023-03-14
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